Cas no 2092277-16-0 (4-hydroxythieno2,3-bpyridine-6-carbonitrile)

• Product name: 4-hydroxythieno2,3-bpyridine-6-carbonitrile
• CAS No: 2092277-16-0
• MF: C₈H₄N₂OS
• MW: 176.195159912109
• MDL: MFCD34562828
• CID: 5617642
• PubChem ID: 131323773

4-hydroxythieno2,3-bpyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2092277-16-0
• 4-hydroxythieno[2,3-b]pyridine-6-carbonitrile
• EN300-28658123
• 4-hydroxythieno2,3-bpyridine-6-carbonitrile

• MDL： MFCD34562828
• Inchi： 1S/C8H4N2OS/c9-4-5-3-7(11)6-1-2-12-8(6)10-5/h1-3H,(H,10,11)
• InChI Key： VKOPHNCALAFIMS-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C=C(C#N)NC1=2)=O

Computed Properties

• Exact Mass: 176.00443393g/mol
• Monoisotopic Mass: 176.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-hydroxythieno2,3-bpyridine-6-carbonitrile

Introduction to 4-hydroxythieno2,3-bpyridine-6-carbonitrile (CAS No. 2092277-16-0)

4-hydroxythieno2,3-bpyridine-6-carbonitrile, identified by the chemical compound code CAS No. 2092277-16-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused thieno[2,3-b]pyridine core with a hydroxyl and nitrile functional group, exhibits promising potential as a building block for the development of novel therapeutic agents. The unique structural framework of this compound contributes to its distinct chemical properties and biological activities, making it a subject of intense research interest.

The structural motif of 4-hydroxythieno2,3-bpyridine-6-carbonitrile incorporates elements from two distinct heterocyclic systems: the thiophene ring and the pyridine nitrogen. The presence of a hydroxyl group at the 4-position and a nitrile group at the 6-position introduces polar functionalities that can modulate its interactions with biological targets. This combination of structural features has been explored in various drug discovery programs, where such molecules are often screened for their ability to interact with enzymes, receptors, or other proteins involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for compounds like 4-hydroxythieno2,3-bpyridine-6-carbonitrile with greater accuracy. These computational studies have suggested that the hydroxyl and nitrile groups may play critical roles in stabilizing interactions with specific biomolecules. For instance, the hydroxyl group could form hydrogen bonds with polar residues in protein active sites, while the nitrile group might engage in coordinate covalent interactions or act as a hydrogen bond acceptor. Such insights are invaluable for designing derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, 4-hydroxythieno2,3-bpyridine-6-carbonitrile has been investigated for its potential applications in addressing various therapeutic challenges. One notable area of interest is its role as a precursor for synthesizing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer progression. The fused heterocyclic system provides a rigid scaffold that can mimic natural substrates or transition states, thereby facilitating high-affinity binding. Additionally, the presence of multiple functional groups allows for further derivatization, enabling chemists to fine-tune physicochemical properties such as solubility, metabolic stability, and bioavailability.

The synthesis of 4-hydroxythieno2,3-bpyridine-6-carbonitrile represents a testament to the ingenuity of modern organic chemistry techniques. Researchers have developed multi-step synthetic routes that leverage cross-coupling reactions, cyclization processes, and functional group transformations to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the versatility of heterocyclic chemistry but also demonstrate how structural complexity can be harnessed to produce compounds with tailored biological activities. The optimization of these synthetic pathways is crucial for large-scale production and further exploration of derivatives.

From a biological perspective, 4-hydroxythieno2,3-bpyridine-6-carbonitrile has shown intriguing activity profiles in preclinical studies. Initial screenings have revealed potential efficacy against certain enzymatic targets associated with inflammatory diseases and neurodegenerative disorders. The precise arrangement of functional groups within its structure appears to modulate its interaction with biological receptors or enzymes in ways that could lead to therapeutic benefits. Further investigation into its mechanism of action will be essential to fully elucidate its potential as a lead compound or intermediate in drug development pipelines.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 4-hydroxythieno2,3-bpyridine-6-carbonitrile. By analyzing vast datasets containing structural information and biological activity data, computational models can predict which molecules are most likely to exhibit desired pharmacological effects. These predictions guide experimental efforts toward high-value targets, reducing the time and resources required for traditional screening methods. As such technologies continue to evolve, compounds like this one may become even more accessible for therapeutic development.

The future prospects for 4-hydroxythieno2,3-bpyridine-6-carbonitrile are bright, particularly as research efforts focus on expanding its applications across different therapeutic areas. Innovations in medicinal chemistry may lead to novel derivatives with improved efficacy or reduced side effects compared to existing treatments. Collaborative efforts between academia and industry will be critical in translating laboratory discoveries into clinical reality. As our understanding of disease mechanisms deepens and new technologies emerge, compounds like this one are poised to play an increasingly important role in addressing unmet medical needs.